Cas no 67168-91-6 (Naphthalene, 2-[[(phenylmethyl)sulfonyl]methyl]-)

• Product Name: Naphthalene, 2-[[(phenylmethyl)sulfonyl]methyl]-
• CAS No: 67168-91-6
• MF: C₁₈H₁₆O₂S
• MW: 296.383443832397
• CID: 395245
• PubChem ID: 5314251
• Update Time: 2025-04-19

Naphthalene, 2-[[(phenylmethyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-[[(phenylmethyl)sulfonyl]methyl]-
• 2-(benzylsulfonylmethyl)naphthalene
• ghl.PD_Mitscher_leg0.283
• DTXSID40415639
• 67168-91-6

• Inchi： 1S/C18H16O2S/c19-21(20,13-15-6-2-1-3-7-15)14-16-10-11-17-8-4-5-9-18(17)12-16/h1-12H,13-14H2
• InChI Key： VEYVGVXUHYSTLE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(CC1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 296.08718
• Monoisotopic Mass: 296.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14